3006-96-0(4-(Hydroxymethyl)benzoic acid),E5X

4-(Hydroxymethyl)benzoic acid Properties

Names and Identifiers

- 4-(Hydroxymethyl)benzoic acid
- 4-CARBOXYBENZYL ALCOHOL
- 4-HYDROXYMETHYLBENZOIC ACID
- HMBA
- HMBA LINKER
- RARECHEM AL BO 1443
- HMBA LINKER,4-HYDROXYTHYLBENZOIC ACID
- Hydroxymethylbenzoicacid
- hb linker
- Benzoic acid, 4-(hydroxymethyl)-
- 4-(HYDROXYMETHYL)BENZOIC ACID (HMBA LINKER)
- 4-Hydroxymethyl-benzoic acid
- 4-(hydroxymethyl)-benzoic acid
- 4-carboxy-benzyl alcohol
- 4-Hydroxythylbenzoic acid
- 4-methylolbenzoic acid
- p-(hydroxymethyl)-benzoic acid
- para-hydroxymethylbenzoic acid
- p-methylolbenzoic acid
- Benzoic acid, 4-hydroxymethyl-
- 4-(Hydroxymethyl)benzoicacid
- 9Z28L8STHD
- HMBA Linker;
- Enamine_005867
- PubChem12790
- p-Hydroxymethylbenzoic Acid
- Eprosartan related compound E
- KSC176Q7R
- hmba linker
- 4-(Hydroxymethyl)benzoic acid; HMBA Linker
- P-CARBOXYBENZYL ALCOHOL
- FT-0695624
- AM20050236
- CCG-49783
- 96937-45-0
- NS00067387
- J-513746
- RB3326
- Z56917404
- E5X
- H0769
- IDI1_008102
- SR-01000639214-1
- FT-0618719
- Fenpyroximate M-16
- EN300-17313
- .ALPHA.-HYDROXY-P-TOLUIC ACID
- HMS1410K15
- 1-(TRIPHENYLMETHYL)PYRIDINIUMTETRAFLUOROBORATE
- 4AY
- p-(hydroxymethyl)benzoic acid
- 58590-49-1
- HY-W017384
- Q27273399
- 3006-96-0
- SCHEMBL49984
- MFCD00017598
- AKOS001053879
- M02899
- 4-(Hydroxymethyl)benzoic acid, 99%
- UNII-9Z28L8STHD
- TS-02011
- WWYFPDXEIFBNKE-UHFFFAOYSA-N
- p-hydroxymethyl benzoic acid
- CHEMBL4636837
- BDBM50540780
- CS-W018100
- SY003712
- Benzoic acid,4-(hydroxymethyl)-
- DTXSID40184111
- AC-3060
- 4-(Hydroxylmethyl)benzoic acid
- ALBB-029043
- DB-013127
- DTXCID50106602
- 4-Carboxybenzylalcohol
- ALPHA-HYDROXY-P-TOLUIC ACID
- 4-hydroxymethyl-benzoic acid
- HMBA Linker
- hmba
- 4-carboxybenzyl alcohol
- 4-hydroxymethylbenzoic acid
- rarechem al bo 1443
- hmba linker,4-hydroxythylbenzoic acid
- hydroxymethylbenzoicacid
- 4-hydroxythylbenzoic acid
- +Expand
- MDL： MFCD00017598
- InChIKey： WWYFPDXEIFBNKE-UHFFFAOYSA-N
- Inchi： 1S/C8H8O3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,9H,5H2,(H,10,11)
- SMILES： O([H])C([H])([H])C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H]
- BRN： 2690023

Computed Properties

Exact Mass: 152.04734
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 152.047344113g/mol
Heavy Atom Count: 11
Complexity: 136
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Surface Charge: -1
Topological Polar Surface Area: 57.5

Experimental Properties

PSA: 57.53
Boiling Point: 347.4℃ at 760 mmHg
Melting Point: 182-185 °C (lit.)
Flash Point: 178.1℃
Color/Form: Not available
Solubility: Not available

4-(Hydroxymethyl)benzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： 26-36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Risk Phrases： 36/37/38
Signal Word：Warning

4-(Hydroxymethyl)benzoic acid Customs Data

HS CODE：29181990

4-(Hydroxymethyl)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003KP9-1g	4-(Hydroxymethyl)benzoic acid	3006-96-0	98%	1g	$8.00	2024-05-06
A2B Chem LLC	AB65997-1g	4-(Hydroxymethyl)benzoic acid	3006-96-0	98%	1g	$7.00	2024-04-20
AAPPTec	LSP302-25g	HMBA Linker, 4-(Hydroxmethyl)benzoic acid	3006-96-0		25g	$125.00	2024-07-19
Alichem	A019095052-500g	4-(Hydroxymethyl)benzoic acid	3006-96-0	95%	500g	$490.00	2023-09-02
Ambeed	A165011-1g	4-(Hydroxymethyl)benzoic acid	3006-96-0	98%	1g	$9.0	2024-07-19
Apollo Scientific	OR350195-5g	4-(Hydroxymethyl)benzoic Acid	3006-96-0	98%	5g	£14.00	2024-05-25
Crysdot LLC	CD12087060-500g	4-(Hydroxymethyl)benzoic acid	3006-96-0	95+%	500g	$475	2024-07-24
Enamine	EN300-17313-0.05g	4-(hydroxymethyl)benzoic acid	3006-96-0	95%	0.05g	$19.0	2023-09-20
eNovation Chemicals LLC	D711224-100g	4-(Hydroxymethyl)benzoic acid	3006-96-0	97%	100g	$260	2022-10-13
Matrix Scientific	072802-5g	4-(Hydroxymethyl)benzoic acid, 95+%	3006-96-0	95+%	5g	$37.00	2023-09-10

4-(Hydroxymethyl)benzoic acid Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:3006-96-0)

MR./MRS.:ZHANG LI

Phone:13397111514

Email:z13397111514@163.com

Go Top Peptide Biotech

Audited Supplier

(CAS:3006-96-0)

MR./MRS.:SHEN YONG GANG

Phone:13735575465

Email:Sales@gotopbio.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3006-96-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:3006-96-0)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3006-96-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

4-(Hydroxymethyl)benzoic acid Related Literature

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2. Design and synthesis of aromatic inhibitors of anthranilate synthase

Richard J. Payne,Esther M. M. Bulloch,Andrew D. Abell,Chris Abell Org. Biomol. Chem. 2005 3 3629
3. Bimetallic complexes based on carboxylate and xanthate ligands: Synthesis and electrochemical investigations

Yvonne H. Lin,Nina H. Leung,Katherine B. Holt,Amber L. Thompson,James D. E. T. Wilton-Ely ligands: Synthesis and electrochemical investigations. Yvonne H. Lin Nina H. Leung Katherine B. Holt Amber L. Thompson James D. E. T. Wilton-Ely Dalton Trans. 2009 7891
4. The renascence of continuous-flow peptide synthesis – an abridged account of solid and solution-based approaches

Christopher P. Gordon Org. Biomol. Chem. 2018 16 180
5. Chemical biology—identification of small molecule modulators of cellular activity by natural product inspired synthesis

Katja Hübel,Torben Le?mann,Herbert Waldmann Chem. Soc. Rev. 2008 37 1361
6. Synergistic catalysis of imidazole acetate ionic liquids for the methanolysis of spiral poly(ethylene 2,5-furandicarboxylate) under a mild condition

Xiaoling Qu,Guangyuan Zhou,Rui Wang,Bolei Yuan,Min Jiang,Jun Tang Green Chem. 2021 23 1871
7. The renascence of continuous-flow peptide synthesis – an abridged account of solid and solution-based approaches

Christopher P. Gordon Org. Biomol. Chem. 2018 16 180
8. Chemical cascades in water for the synthesis of functionalized aromatics from furfurals

Sally Higson,Fabiana Subrizi,Tom D. Sheppard,Helen C. Hailes Green Chem. 2016 18 1855
9. Regioselective ortho-carboxylation of phenols catalyzed by benzoic acid decarboxylases: a biocatalytic equivalent to the Kolbe–Schmitt reaction

Christiane Wuensch,Johannes Gross,Georg Steinkellner,Andrzej Lyskowski,Karl Gruber,Silvia M. Glueck,Kurt Faber RSC Adv. 2014 4 9673
10. Phosphorus-containing amino acids with a P–C bond in the side chain or a P–O, P–S or P–N bond: from synthesis to applications

Mathieu Arribat,Florine Cavelier,Emmanuelle Rémond RSC Adv. 2020 10 6678

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 3006-96-0 (4-(Hydroxymethyl)benzoic acid)

4-(Hydroxymethyl)benzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(Hydroxymethyl)benzoic acid Security Information

4-(Hydroxymethyl)benzoic acid Customs Data

4-(Hydroxymethyl)benzoic acid Price

4-(Hydroxymethyl)benzoic acid Suppliers

4-(Hydroxymethyl)benzoic acid Related Literature

Related Categories

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